Cas no 2229404-53-7 ((1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine)

• Product Name: (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine
• CAS No: 2229404-53-7
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 6015837
• PubChem ID: 165855209
• Update Time: 2025-07-19

(1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine
• (1-{3-[(dimethylamino)methyl]phenyl}-2,2-difluorocyclopropyl)methanamine
• 2229404-53-7
• EN300-1962993

• Inchi： 1S/C13H18F2N2/c1-17(2)7-10-4-3-5-11(6-10)12(9-16)8-13(12,14)15/h3-6H,7-9,16H2,1-2H3
• InChI Key： XSIBAFNEIDEESK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(CN(C)C)C=1)CN)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine

Research Briefing on (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine (CAS: 2229404-53-7)

In recent years, the compound (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine (CAS: 2229404-53-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropyl and dimethylamino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. This briefing aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine lies in its hybrid architecture, combining a difluorocyclopropyl moiety with a dimethylamino-substituted phenyl group. Recent studies have demonstrated that this configuration confers enhanced metabolic stability and improved blood-brain barrier (BBB) penetration, making it an attractive candidate for CNS-targeted therapies. Computational modeling and in vitro assays have further elucidated its binding affinities to various neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders.

One of the most notable advancements in the research of this compound is its role as a precursor in the synthesis of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine exhibit potent inhibitory effects against monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study reported a significant reduction in oxidative stress markers in neuronal cell lines treated with these derivatives, underscoring their neuroprotective potential.

In addition to its CNS applications, recent preclinical investigations have explored the anticancer properties of this compound. A collaborative study between academic and industry researchers demonstrated that (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine derivatives can induce apoptosis in certain cancer cell lines by modulating apoptotic pathways and inhibiting angiogenesis. These findings, though preliminary, open new avenues for the development of targeted cancer therapies with reduced off-target effects.

Despite these promising results, challenges remain in the optimization of this compound for clinical use. Pharmacokinetic studies have indicated variable bioavailability profiles, necessitating further structural modifications to enhance drug-like properties. Additionally, the scalability of its synthesis poses a hurdle for large-scale production, as current methods involve multi-step processes with low yields. Researchers are actively exploring novel synthetic routes, including catalytic asymmetric synthesis, to address these limitations.

In conclusion, (1-{3-(dimethylamino)methylphenyl}-2,2-difluorocyclopropyl)methanamine (CAS: 2229404-53-7) represents a versatile scaffold with broad therapeutic potential. Its applications span from CNS disorders to oncology, driven by its unique chemical properties and biological activities. Future research should focus on optimizing its pharmacokinetic profile and developing scalable synthesis methods to facilitate its transition from bench to bedside. The ongoing studies in this area hold great promise for advancing drug discovery and addressing unmet medical needs.